![molecular formula C8H15Cl2N3S B2558593 4-(Piperazin-1-ylmethyl)-1,2-thiazole;dihydrochloride CAS No. 2580216-57-3](/img/structure/B2558593.png)
4-(Piperazin-1-ylmethyl)-1,2-thiazole;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(Piperazin-1-ylmethyl)-1,2-thiazole;dihydrochloride” is a derivative of piperazine . Piperazine is a common structural motif found in agrochemicals and pharmaceuticals .
Synthesis Analysis
The synthesis of piperazine derivatives often involves cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of similar compounds has been assigned by HRMS, IR, 1H and 13C NMR experiments . The IUPAC name for a similar compound is 4-(1-piperazinylmethyl)phenol dihydrochloride .Chemical Reactions Analysis
Piperazine derivatives can be synthesized through various chemical reactions. For example, the reaction of diethanolamine with m-chloroaniline is one of the most common synthetic routes for 1-(3-chlorophenyl)piperazine .Physical And Chemical Properties Analysis
The molecular weight of a similar compound, 4-(4-Methyl-piperazin-1-ylmethyl)-phenylamine, is 205.30 .Scientific Research Applications
- Piperazine derivatives, including EN300-27708312, have shown potential antimicrobial activity . Researchers have explored their effectiveness against bacteria, fungi, and other pathogens. Further studies could focus on optimizing their antibacterial and antifungal properties.
- EN300-27708312 might have implications in treating tuberculosis. Investigating its effects on Mycobacterium tuberculosis and understanding its mechanism of action could be valuable.
- Piperazine-containing compounds have been studied for their potential in treating neurodegenerative diseases like Parkinson’s and Alzheimer’s . EN300-27708312 could be evaluated for neuroprotective effects and its ability to modulate relevant pathways.
- Piperazine derivatives are sometimes used illicitly as psychoactive substances . Investigating EN300-27708312’s effects on neurotransmitter systems and its potential as a therapeutic agent for mental health disorders could be worthwhile.
- Piperazine-based compounds can influence pharmacokinetic properties. Researchers could explore EN300-27708312 as part of drug delivery systems, enhancing bioavailability and targeting specific tissues .
Antimicrobial Properties
Antitubercular Activity
Neurodegenerative Diseases
Psychopharmacology
Drug Delivery Systems
Safety And Hazards
Future Directions
Piperazine and its derivatives show a wide range of biological and pharmaceutical activity. They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . Therefore, the future research directions could involve exploring the potential therapeutic applications of “4-(Piperazin-1-ylmethyl)-1,2-thiazole;dihydrochloride” and its derivatives.
properties
IUPAC Name |
4-(piperazin-1-ylmethyl)-1,2-thiazole;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3S.2ClH/c1-3-11(4-2-9-1)6-8-5-10-12-7-8;;/h5,7,9H,1-4,6H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVBIEIDNEDNJDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CSN=C2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperazin-1-ylmethyl)-1,2-thiazole;dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.